Cas no 2172475-05-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2172475-05-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6056109
• PubChem ID: 165812715
• Update Time: 2025-07-19

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• 2172475-05-5
• EN300-1475697
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid

• Inchi： 1S/C24H28N2O5/c1-2-3-8-16(13-22(27)25-14-23(28)29)26-24(30)31-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,2-3,8,13-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： JTBOCBYSEJORHR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic Acid (CAS No. 2172475-05-5)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid, identified by its CAS number 2172475-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and an amide-based side chain. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular medicine.

The fluorenylmethoxycarbonyl (Fmoc) protecting group, a key feature in the compound's structure, is widely recognized for its utility in peptide synthesis and proteomics research. The Fmoc group serves as an effective protecting agent for the amino group during solid-phase peptide synthesis (SPPS), ensuring selective and efficient coupling of amino acids. This makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid a valuable intermediate in the construction of complex peptidomimetics and protein ligands.

The heptanamidoacetic acid backbone of the compound introduces a longer aliphatic chain compared to simpler amino acids, which can influence the solubility, stability, and bioavailability of derivatives synthesized from this scaffold. Such modifications are crucial in medicinal chemistry for optimizing pharmacokinetic profiles and enhancing target specificity. Recent studies have demonstrated that compounds with similar structural motifs exhibit promising activities in modulating enzyme function and receptor interactions, making them attractive candidates for therapeutic development.

In the realm of drug discovery, the incorporation of fluorene derivatives has been explored extensively due to their favorable photophysical properties and metabolic stability. The fluorenyl group, in particular, is known for its ability to enhance the binding affinity and selectivity of small molecules toward biological targets. This has led to its widespread use in the development of fluorescent probes, imaging agents, and photoactivatable drugs. The specific arrangement of atoms in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid may contribute to unique interactions with biological macromolecules, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity profiles of such complex molecules with greater accuracy. The Fmoc-amino acid derivative described here could serve as a scaffold for designing novel inhibitors or agonists targeting key enzymes involved in metabolic disorders, neurodegenerative diseases, or cancer pathways. By leveraging structure-based drug design principles, chemists can fine-tune the pharmacophoric features of this compound to achieve desired biological outcomes.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid involves multi-step organic transformations that require precise control over reaction conditions and protecting group strategies. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and automated solid-phase synthesis has streamlined the process, making it more efficient and scalable. These methodologies are essential for producing high-purity compounds suitable for preclinical studies and industrial applications.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS No. 2172475-05-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the fluorenylmethoxycarbonyl protecting group and the extended amide side chain, offer versatile opportunities for designing bioactive molecules with tailored properties. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in addressing unmet medical needs through innovative drug development strategies.